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Compound of Interest

Compound Name:
7-Dimethylaminocoumarin-4-

acetic acid

Cat. No.: B1303068 Get Quote

Essential Safety and Handling Guide for 7-
Dimethylaminocoumarin-4-acetic acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals working with 7-Dimethylaminocoumarin-4-acetic acid. Adherence

to these guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical and Physical Properties
A summary of the key quantitative data for 7-Dimethylaminocoumarin-4-acetic acid is

presented below for easy reference.
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Property Value

Molecular Formula C₁₃H₁₃NO₄[1][2][3][4]

Molecular Weight 247.25 g/mol [2][3]

CAS Number 80883-54-1[2][4][5]

Appearance Powder/Solid

Storage Temperature
4°C, protect from light[4] or -20°C to -80°C for

long-term storage of solutions[6]

Personal Protective Equipment (PPE)
When handling 7-Dimethylaminocoumarin-4-acetic acid, especially in its solid form, the

following personal protective equipment is mandatory to minimize exposure and ensure safety.

PPE Category
Specific
Recommendations

Rationale

Hand Protection
Nitrile or other appropriate

chemical-resistant gloves.
To prevent skin contact.

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

operations with a higher risk of

splashing.

To protect eyes from dust

particles and splashes.

Respiratory Protection
A NIOSH-approved N95 dust

mask or higher-level respirator.

To prevent inhalation of the

powder.

Body Protection A standard laboratory coat.
To protect skin and clothing

from contamination.

Operational Plan: Step-by-Step Handling Procedure
Follow this procedural guidance for the safe handling of 7-Dimethylaminocoumarin-4-acetic
acid from receipt to disposal.
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Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Before starting, confirm that all necessary PPE is available and in good condition.

Handling the Solid Compound:

Wear all required PPE (gloves, eye protection, lab coat, and respiratory protection).

Carefully weigh the required amount of the compound on a tared weigh boat or paper.

Avoid creating dust.

If preparing a solution, add the solid to the solvent slowly.

In Case of a Spill:

For a small dry spill, carefully sweep or vacuum the material and place it into a sealed

container for disposal. Avoid generating dust.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Ventilate the area of the spill.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[7]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

If breathing is difficult, give oxygen. Seek medical attention.[7]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[7]

Disposal Plan
All waste containing 7-Dimethylaminocoumarin-4-acetic acid must be handled as chemical

waste.

Solid Waste: Collect any solid waste, including contaminated PPE (gloves, weigh boats), in a

clearly labeled, sealed container.

Liquid Waste: Collect solutions in a labeled, sealed waste container. Do not pour down the

drain.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Consult your institution's environmental health and safety (EHS) office for specific guidance.

Workflow for Handling 7-Dimethylaminocoumarin-4-
acetic acid
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Caption: Workflow for the safe handling of 7-Dimethylaminocoumarin-4-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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